Cas no 68092-54-6 (pinane-3-methylammonium chloride)

pinane-3-methylammonium chloride structure
68092-54-6 structure
Product Name:pinane-3-methylammonium chloride
CAS No:68092-54-6
MF:C11H22ClN
MW:203.75208234787
CID:968767
PubChem ID:106575
Update Time:2025-04-19

pinane-3-methylammonium chloride Chemical and Physical Properties

Names and Identifiers

    • pinane-3-methylammonium chloride
    • 1-(2,6,6-trimethylbicyclo[3.1.1]hept-3-yl)methanamine hydrochloride (1:1)
    • 3-Aminomethylpinane, hydrochloride
    • Bicyclo(3.1.1)heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride
    • Bicyclo(3.1.1)heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride (1:1)
    • SCHEMBL11094881
    • (+)-3-PINANEMETHYLAMINE HYDROCHLORIDE
    • EINECS 268-465-4
    • (+)-3-aminomethylpinane hydrochloride
    • 68092-54-6
    • 1-{2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-YL}METHANAMINE HYDROCHLORIDE
    • Bicyclo[3.1.1]heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride
    • WMWWUXCZAWKORS-UHFFFAOYSA-N
    • 58096-22-3
    • (2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl)methanamine;hydrochloride
    • STR05462
    • AKOS024323411
    • (-)-3-PINANEMETHYLAMINE HYDROCHLORIDE
    • DTXSID30887149
    • Bicyclo[3.1.1]heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride (1:1)
    • [1R-(1alpha,2beta,3alpha,5alpha)]-pinane-3-methylammonium chloride
    • (2,6,6-Trimethylbicyclo[3.1.1]heptan-3-yl)methanamine hydrochloride
    • (-)-3-Aminomethylpinane HCl
    • Inchi: 1S/C11H21N.ClH/c1-7-8(6-12)4-9-5-10(7)11(9,2)3;/h7-10H,4-6,12H2,1-3H3;1H
    • InChI Key: WMWWUXCZAWKORS-UHFFFAOYSA-N
    • SMILES: Cl.NCC1CC2CC(C1C)C2(C)C

Computed Properties

  • Exact Mass: 203.144
  • Monoisotopic Mass: 203.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Boiling Point: 198.3°C at 760 mmHg
  • Flash Point: 68.7°C
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